molecular formula C14H18O5 B8527304 Methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate

Methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate

Cat. No. B8527304
M. Wt: 266.29 g/mol
InChI Key: SULCDBDPPMWAQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H18O5

Molecular Weight

266.29 g/mol

IUPAC Name

methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate

InChI

InChI=1S/C14H18O5/c1-14(2,13(16)19-5)12(15)9-6-7-10(17-3)11(8-9)18-4/h6-8H,1-5H3

InChI Key

SULCDBDPPMWAQD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)C1=CC(=C(C=C1)OC)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

124 ml of diisopropylamine is dissolved in 500 ml of THF under a blanket of dry nitrogen and cooled to 0° C. and 550 ml n-BuLi (1.6M in hexane) is added drop wise. Next, the mixture is cooled to minus 40° C., using an acetone/N2 bath, and 100 ml methyl 2-methylproponate is added. The resulting mixture is stirred for an additional 15 min at minus 40° C., after which 160.5 g of 3,4-dimethoxybenzoyl chloride dissolved in 750 ml of THF is added drop wise in 60 min during which the temperature is kept below minus 40° C. The cooling bath is removed and stirring is continued for 60 min at RT. 150 ml of 4M hydrochloric acid is added and the THF layer is separated and washed with 100 ml of water, 200 ml 1M of sodium carbonate and 100 ml of brine, dried over MgSO4 and concentrated in vacuo.
Quantity
124 mL
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
550 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
160.5 g
Type
reactant
Reaction Step Four
Name
Quantity
750 mL
Type
solvent
Reaction Step Four

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